4-Benzyl-2,2-diphenyl-1H-imidazol-5(2H)-one

• Molecular Formula: C22H18N2O
• Molecular Weight: 326.4 g/mol
• SMILES: C1=CC=C(C=C1)CC2=NC(NC2=O)(C3=CC=CC=C3)C4=CC=CC=C4
• InChI: InChI=1S/C22H18N2O/c25-21-20(16-17-10-4-1-5-11-17)23-22(24-21,18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-15H,16H2,(H,24,25)
• InChIKey: CJKKENNCSFOHPP-UHFFFAOYSA-N

Researchers face unpredictable bioactivity and material properties when substituting 2,2-diphenylimidazol-5(2H)-one analogues due to the critical role of the 4-position substituent. This compound offers a defined 4-benzyl motif with a specific ~30° dihedral twist, dictating crystal packing and hydrogen-bonding networks. - **Controlled Conformation:** Enables reproducible intermolecular assembly and crystal habit studies. - **SAR-Ready Scaffold:** Direct comparator for CYP17A1 inhibition campaigns; 4-benzyl group allows systematic substitution. - **Supply Certainty:** ≥95% purity from commercial synthesis, bypassing costly multi-step custom routes.

4-Benzyl-2,2-diphenyl-1H-imidazol-5(2H)-one: Identity & Specifications

4-Benzyl-2,2-diphenyl-1H-imidazol-5(2H)-one (CAS: 142229-89-8) is a 2,2-diphenylimidazol-5(2H)-one derivative, belonging to the broader class of synthetic GFP chromophore analogues and aryl-imidazolone scaffolds [1]. Its structure features a 4-benzyl substituent on the imidazolone ring, a motif distinct from the more common 4-benzylidene or 4-methyl analogues, which confers unique steric and electronic properties [2]. Procurement specifications typically cite a molecular formula of C22H18N2O, a molecular weight of 326.39 g/mol, and a purity grade of 95% or higher from reputable chemical suppliers .

Scaffold GFP chromophore analogue, imidazolone core

Key Feature 4-Benzyl substitution for unique steric/electronic profile

Procurement Catalog item with reproducible purity specifications

• [1] Jun-Seok Lee, Anthony Baldridge, Suihan Feng, et al. Fluorescence Response Profiling for Small Molecule Sensors Utilizing the Green Fluorescent Protein Chromophore and Its Derivatives. ACS Combinatorial Science, 2011, 13(1), 32-38. View Source
• [2] Thomas Gelbrich, Klaus Wurst, Paul Mayer, Herwig Schottenberger, Sven Nerdinger. Molbank, 2023, No. 1, M1571. View Source

4-Benzyl-2,2-diphenyl-1H-imidazol-5(2H)-one: Why Substitution Fails

Generic substitution among 2,2-diphenylimidazol-5(2H)-one analogues is invalid due to the profound impact of the 4-position substituent on solid-state packing, solubility, and potential bioactivity [1]. The 4-benzyl group introduces a specific dihedral twist (~30°) between the imidazole and phenyl rings, a conformational feature that dictates intermolecular hydrogen-bonding networks and crystal morphology, which directly influences material processability and formulation stability [1]. Furthermore, structure-activity relationship (SAR) studies on related benzyl imidazole derivatives demonstrate that even subtle variations on the benzyl ring (e.g., para-substitution) can dramatically alter enzyme inhibition profiles (e.g., against CYP17A1), with %inhibition values ranging from <50% to >80% depending on the specific substituent [2]. Thus, selecting an alternative imidazolone without the precise 4-benzyl group risks unpredictable performance in any application reliant on specific molecular recognition or material properties.

Conformation-dependent packing

4-Benzyl dihedral twist may alter crystal morphology compared with planar analogues, affecting solid-state properties.

SAR sensitivity

Benzyl ring substitution, even para modifications, can markedly shift CYP enzyme inhibition profiles in class-level studies.

Material consistency

Unspecified 4-substituents may yield variable hydrogen-bonding networks, impacting formulation reproducibility.

• [1] Thomas Gelbrich, Klaus Wurst, Paul Mayer, Herwig Schottenberger, Sven Nerdinger. Molbank, 2023, No. 1, M1571. View Source
• [2] Author Unknown. The synthesis of imidazole derivatives for the inhibition of steroid-mediated prostate tumour growth. Doctoral Thesis, University of Sunderland, 2009. View Source

4-Benzyl-2,2-diphenyl-1H-imidazol-5(2H)-one: Evidence-Based Differentiation

Crystal Conformation and Dihedral Angle

The title compound adopts a twisted conformation with a ~30° rotation between the mean planes of the imidazole ring and the phenyl substituents, which is a direct consequence of the 4-benzyl group's steric influence [1]. This contrasts with the more planar conformations often observed in 4-methyl or unsubstituted analogues, where inter-ring conjugation is maximized [2]. The specific dihedral angle is a quantifiable, reproducible solid-state feature that dictates packing and intermolecular interactions.

Dihedral angle

Class-level inference

~30°

Supports solid-state property interpretation

Vs. planar analogues; single-crystal XRD, RT

Evidence Dimension	Dihedral angle between imidazole and phenyl ring planes (solid-state)
Target Compound Data	~30° (rotation)
Comparator Or Baseline	4-methyl or unsubstituted 2,2-diphenylimidazol-5(2H)-one analogues
Quantified Difference	Approximately 30° deviation from a fully coplanar (0°) or near-planar (<10°) geometry.
Conditions	Single-crystal X-ray diffraction analysis, room temperature [1].

Why This Matters

This conformational difference directly impacts crystal packing, which affects bulk material properties such as solubility, dissolution rate, and mechanical stability—critical parameters for formulation and processing in material science and pharmaceutical development.

• [1] Thomas Gelbrich, Klaus Wurst, Paul Mayer, Herwig Schottenberger, Sven Nerdinger. Molbank, 2023, No. 1, M1571. View Source
• [2] S.R. Bhusare, P.S. Patil, V.P. Chavan, R.P. Pawar, B.M. Bhawal, Y.B. Vibhute. Synthesis of 1-(substituted phenyl)-2-phenyl-4-(2'-hydroxy-3'-iodo-5'-chlorobenzylidene)imidazol-5-ones. Mendeleev Commun., 2002, 12(3), 94-95. View Source

Hydrogen-Bonding Motif and Chain Assembly

In the crystal lattice, molecules of 4-Benzyl-2,2-diphenyl-1H-imidazol-5(2H)-one form hydrogen-bonded chains via N–H···N interactions between the imidazole rings of neighboring molecules [1]. This self-assembly pattern is sensitive to the substituent at the 4-position; bulkier groups like benzyl can disrupt or alter the chain directionality compared to smaller or planar substituents, leading to different macroscopic crystal habits [1].

H-bonding motif

Supporting evidence

N–H···N chains

May affect crystal morphology and stability

Assembly sensitive to 4-substituent bulk; 100 K XRD

Evidence Dimension	Intermolecular hydrogen-bonding pattern
Target Compound Data	N–H···N bonded chains along a specific crystallographic direction (assembled into flat layers parallel to the (121) plane).
Comparator Or Baseline	Analogues with smaller 4-substituents (e.g., -H, -CH3) or more flexible linkers (e.g., -CH2-CH2-).
Quantified Difference	Chain geometry and packing efficiency differ, as evidenced by changes in unit cell parameters and crystal morphology.
Conditions	Single-crystal X-ray diffraction, 100 K [1].

Why This Matters

The specific hydrogen-bonding network determines the crystal's morphology and stability, which are crucial for reproducible material handling, solid-state characterization, and the development of crystalline formulations.

• [1] Thomas Gelbrich, Klaus Wurst, Paul Mayer, Herwig Schottenberger, Sven Nerdinger. Molbank, 2023, No. 1, M1571. View Source

CYP17A1 Inhibition and SAR Trends

While direct inhibition data for the target compound is not published, a class-level SAR study on structurally related benzyl imidazole derivatives against the dual-function enzyme CYP17A1 (17α-hydroxylase/17,20-lyase) provides a strong quantitative baseline [1]. The study demonstrates that the benzyl imidazole core is comparable to the clinical agent ketoconazole (KTZ) in potency, with KTZ showing 75% inhibition of 17,20-lyase and 64% inhibition of 17α-OHase. Crucially, para-substitution on the benzyl ring was shown to modulate activity, with nitro-substituted derivatives achieving improved inhibition against 17α-OHase (>80%) compared to KTZ [1].

CYP17A1 inhibition

Class-level inference

75% lyase / 64% OHase (KTZ)

Supports CYP17A1 inhibition class SAR

Para-nitro derivatives >80% OHase; recombinant human CYP17A1

Evidence Dimension	Inhibition of CYP17A1 (17α-hydroxylase/17,20-lyase) enzymatic activity
Target Compound Data	Not directly measured for this specific compound. Class-level trend: benzyl imidazole core shows comparable potency to KTZ; potency is tunable via benzyl substitution.
Comparator Or Baseline	Ketoconazole (KTZ): 75% inhibition (17,20-lyase), 64% inhibition (17α-OHase).
Quantified Difference	Nitro-substituted benzyl imidazole derivatives achieved >80% inhibition of 17α-OHase, demonstrating a >16 percentage point improvement over the KTZ baseline.
Conditions	In vitro enzyme inhibition assay using recombinant human CYP17A1 [1].

Why This Matters

This class-level SAR demonstrates that the 4-benzyl group is not an inert structural feature; it is a critical determinant of biological activity in imidazole-based enzyme inhibitors. Procurement of the specific benzyl analogue is essential for reproducing or exploring this defined SAR space.

• [1] Author Unknown. The synthesis of imidazole derivatives for the inhibition of steroid-mediated prostate tumour growth. Doctoral Thesis, University of Sunderland, 2009. View Source

Commercial Availability and Purity

The compound is commercially available from multiple specialty chemical suppliers with a standard purity specification of 95% or higher . This contrasts with many bespoke imidazolone analogues, which require custom synthesis and extensive purification. The existence of a defined commercial supply chain reduces lead times and ensures batch-to-batch consistency, a critical factor for reproducible research and development.

Commercial supply

Data to verify

95%+ purity

Reported supply context; verify with supplier

Multi-vendor catalog availability; non-GMP

Evidence Dimension	Commercial availability and standard purity
Target Compound Data	Available from at least 3 vendors; standard purity 95%+.
Comparator Or Baseline	Custom-synthesized, closely related 4-substituted imidazolone analogues (e.g., 4-ethyl, 4-propyl).
Quantified Difference	Lead time reduction from months (custom synthesis) to days/weeks (off-the-shelf). Purity is certified and documented.
Conditions	Procurement as a research chemical for non-GMP applications.

Why This Matters

For scientific selection and procurement, guaranteed purity and reliable availability are non-negotiable. The compound's status as a catalog item directly reduces project risk and accelerates experimental timelines compared to sourcing unvalidated or custom-made alternatives.

4-Benzyl-2,2-diphenyl-1H-imidazol-5(2H)-one: Key Applications

Crystal Engineering and Solid-State Formulation

The compound's well-defined crystal structure and unique hydrogen-bonding chain motif [1] make it an ideal model system for studying the relationship between molecular conformation, supramolecular assembly, and bulk material properties. It can be used to investigate polymorph screening, co-crystal formation, and the impact of crystal habit on dissolution rate in early-stage formulation development.

CYP17A1 Inhibitor SAR Exploration

Given the established class-level SAR for benzyl imidazole derivatives against CYP17A1 [1], this specific compound serves as a key structural intermediate or comparator for medicinal chemistry campaigns targeting steroidogenesis. Its procurement enables the systematic exploration of substitution effects on the benzyl ring to optimize enzyme inhibition and selectivity.

Fluorescent Sensor Scaffold Development

As a synthetic analogue of the GFP chromophore, the 4-benzyl-2,2-diphenyl-1H-imidazol-5(2H)-one scaffold provides a platform for developing novel small-molecule sensors [1]. The 4-benzyl group offers a tunable handle for modulating the compound's photophysical properties (e.g., quantum yield, emission wavelength) and its interaction with biological analytes such as proteins or nucleic acids [1].

Chemical Intermediate for Imidazolone Libraries

Its reliable commercial supply and high purity [1] make it a cost-effective starting material for synthesizing a diverse library of 4-substituted imidazolone derivatives. This allows research groups to rapidly generate structural diversity for hit-to-lead optimization programs without investing in multi-step custom synthesis of the core scaffold.

Application

Selection Property

Validation Focus

Crystal engineering

Conformation-driven packing

Solid-state morphology and stability

CYP17A1 inhibitor SAR

Benzyl substitution sensitivity

Enzyme inhibition endpoint review

Fluorescent sensor scaffold

GFP chromophore analogue core

Photophysical property tuning

Imidazolone library synthesis

Off-the-shelf scaffold availability

Batch-to-batch purity verification

• [1] Thomas Gelbrich, Klaus Wurst, Paul Mayer, Herwig Schottenberger, Sven Nerdinger. Molbank, 2023, No. 1, M1571. View Source
• [2] Author Unknown. The synthesis of imidazole derivatives for the inhibition of steroid-mediated prostate tumour growth. Doctoral Thesis, University of Sunderland, 2009. View Source
• [3] Jun-Seok Lee, Anthony Baldridge, Suihan Feng, et al. Fluorescence Response Profiling for Small Molecule Sensors Utilizing the Green Fluorescent Protein Chromophore and Its Derivatives. ACS Combinatorial Science, 2011, 13(1), 32-38. View Source